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Compound of Interest

Compound Name: 16,17-Bis(decyloxy)violanthrone

Cat. No.: B1630629 Get Quote

CAS Number: 71550-33-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 16,17-bis(decyloxy)violanthrone,

a violanthrone derivative of significant interest in various scientific and technological fields. This

document consolidates available data on its chemical properties, synthesis, and potential

applications, with a focus on providing actionable information for research and development.

Chemical and Physical Properties
16,17-bis(decyloxy)violanthrone is a large, polycyclic aromatic hydrocarbon belonging to the

violanthrone class of dyes. The introduction of two decyloxy chains at the 16 and 17 positions

significantly enhances its solubility in organic solvents compared to the parent violanthrone.

Table 1: General Properties of 16,17-bis(decyloxy)violanthrone
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Property Value Source

CAS Number 71550-33-9 [1]

Molecular Formula C₅₄H₅₆O₄

Molecular Weight 769.02 g/mol [2]

Appearance
Purple-black needle-like

crystals or white powder
[1][3]

Solubility

Soluble in organic solvents like

N,N-dimethylformamide (DMF)

and dimethyl sulfoxide

(DMSO).[2][3]

[2][3]

Spectroscopic and Electrochemical Properties
The extended π-conjugated system of 16,17-bis(decyloxy)violanthrone gives rise to its

distinct photophysical and electrochemical characteristics. While specific experimental data for

this exact compound is limited in publicly available literature, data from its precursor and

closely related derivatives provide valuable insights. A Chinese patent suggests that 16,17-
bis(decyloxy)violanthrone dissolved in an organic solvent yields a blue-green solution.[3]

Table 2: Spectroscopic and Electrochemical Data of 16,17-bis(decyloxy)violanthrone and

Related Compounds
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Property Compound Value Method Source

Maximum UV

Absorption

(λmax)

16,17-

bis(decyloxy)viol

anthrone

640 nm
UV-Vis

Spectroscopy
[3]

Maximum

Photoluminescen

ce Emission

16,17-

bis(decyloxy)viol

anthrone

710 nm
Photoluminescen

ce Spectroscopy
[3]

Maximum

Chemiluminesce

nce Emission

16,17-

bis(decyloxy)viol

anthrone

760 nm

Chemiluminesce

nce

Spectroscopy

[3]

HOMO-LUMO

Gap

Dicyanomethylen

e-functionalised

violanthrone

derivatives

~1.46–1.47 eV DFT Calculations [4]

Electrochemical

Behavior

16,17-

dihydroxyviolanth

rone

Reversible two-

electron

oxidation

Cyclic

Voltammetry
[5]

Synthesis
A detailed method for the preparation of 16,17-dialkoxyviolanthrone derivatives, including the

decyloxy variant, is described in Chinese patent CN103804163A.[3] The synthesis is a two-

step process starting from the commercially available 16,17-dimethoxyviolanthrone.

Experimental Protocol: Synthesis of 16,17-
bis(decyloxy)violanthrone
Step 1: Demethylation of 16,17-dimethoxyviolanthrone to 16,17-dihydroxyviolanthrone

Disperse 1 part by mass of 16,17-dimethoxyviolanthrone (Vat Brilliant Green dye) in 10 parts

by mass of dichloromethane and stir mechanically for 1 hour to ensure full dispersion.

In an ice-water bath, slowly add 1.1 parts by mass of boron tribromide (BBr₃) dropwise.
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After the addition is complete, continue stirring the reaction mixture for 8 hours at room

temperature, followed by heating under reflux for another 8 hours.

Monitor the reaction progress using thin-layer chromatography (TLC) until the demethylation

is complete.

Pour the resulting viscous slurry into 50 parts by mass of a 2 mol/L aqueous hydrochloric

acid solution and stir vigorously to hydrolyze the mixture.

Collect the solid product by suction filtration or centrifugation.

Wash the filter cake repeatedly with water to obtain 16,17-dihydroxyviolanthrone, which can

be dried and used in the next step without further purification.

Step 2: Etherification of 16,17-dihydroxyviolanthrone

Add 1 part by mass of the dried 16,17-dihydroxyviolanthrone to 10 parts by mass of N,N-

dimethylformamide (DMF).

To this mixture, add 1.3 parts by mass of 1-bromodecane, 0.8 parts by mass of anhydrous

potassium carbonate (K₂CO₃), and 0.05 parts by mass of 18-crown-6 as a phase transfer

catalyst.

Heat the solution to 80°C and stir mechanically for 10 hours.

Filter the hot reaction mixture by suction to remove insoluble starting materials and inorganic

salts.

Pour the filtrate into 50 parts by mass of water, which will cause a large amount of a blue-

black precipitate to form.

Collect the crude product by suction filtration and dry it.

Recrystallize the crude product from ethyl acetate to obtain pure, purple-black needle-like

crystals of 16,17-bis(decyloxy)violanthrone.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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